Cas no 105602-58-2 (Cyclohexanehexanoic acid, 2-oxo-)

• Product Name: Cyclohexanehexanoic acid, 2-oxo-
• CAS No: 105602-58-2
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 1156805
• Update Time: 2024-07-26

Cyclohexanehexanoic acid, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanehexanoic acid, 2-oxo-
• 2-(5'-carboxypentyl)cyclohexanone

• Inchi： 1S/C12H20O3/c13-11-8-5-4-7-10(11)6-2-1-3-9-12(14)15/h10H,1-9H2,(H,14,15)
• InChI Key： TZFCPTVMXTXWOX-UHFFFAOYSA-N
• SMILES： C1(CCCCCC(O)=O)CCCCC1=O

Computed Properties

• Exact Mass: 212.1413

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Melting Point: 48 °C(Solv: benzene (71-43-2))
• Boiling Point: 160-161 °C(Press: 0.02 Torr)
• PSA: 54.37
• pka: 4.77±0.10(Predicted)